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Compound of Interest |

Compound Name: 3-Aminopropan-1-ol hydrochloride
CAS No.: 14302-46-6
Cat. No.: B079342
- 7

3-Aminopropan-1-ol hydrochloride is classified as a hazardous chemical, and a thorough
understanding of its potential dangers is the first step in mitigating risk.[1][2][3][4] The primary
hazards associated with this compound are its corrosivity and acute toxicity if ingested.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity, Oral Category 4
[31[41[5]
H314: Causes severe skin
Skin Corrosion Sub-category 1B burns and eye damage.[2][3]
[41[5]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.[2][5]
Specific target organ toxicity May cause respiratory
] Category 3 o
(single exposure) irritation.[1]

The causality behind these classifications lies in the chemical's properties. As a primary amine
and an alcohol, it can react exothermically with acids and has a corrosive nature that can
cause significant damage to living tissue upon contact.[2] Ingestion can lead to severe swelling
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and damage to the delicate tissues of the mouth, throat, and esophagus, with a risk of
perforation.[1]

Exposure Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

To prevent exposure, a combination of engineering controls and personal protective equipment
is essential. The principle here is to create multiple barriers between the researcher and the
chemical.

Engineering Controls:

e Chemical Fume Hood: All work with 3-Aminopropan-1-ol hydrochloride should be
conducted in a properly functioning chemical fume hood to minimize the inhalation of any
vapors or mists.[1][5]

e Ventilation: Ensure adequate ventilation in the laboratory, especially in storage areas.[1][2]

o Eyewash Stations and Safety Showers: These must be readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE):

The selection of PPE should be based on a thorough risk assessment. The following are
mandatory when handling 3-Aminopropan-1-ol hydrochloride:

o Eye and Face Protection: Tightly fitting safety goggles or a face shield (minimum 8-inch) are
required to protect against splashes.[1][2][4][5]

e Skin Protection:

o Gloves: Handle with appropriate chemical-resistant gloves that have been inspected for
integrity before use. Use proper glove removal technique to avoid skin contact.[4][5]

o Protective Clothing: A lab coat or a chemical-resistant suit should be worn to protect the
skin.[1][2][4]
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» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
for ammonia and organic ammonia derivatives should be used.[1]

Preparation Donning Sequence

Wash and dry hands Start Don lab coaHDon respirator (if required) Don safety goggles/face shield)—’[Don gloves over cuﬁs%
Inspect PPE for damage

Click to download full resolution via product page

Figure 1: Personal Protective Equipment Donning Workflow

Handling and Storage: Maintaining Chemical
Integrity and Safety

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe mist, vapors, or spray.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2][3]

Use only in a well-ventilated area, preferably a chemical fume hood.[1][2]

When not in use, keep containers tightly closed.[1][3][4]
Storage Conditions:

Proper storage is crucial to prevent degradation and hazardous reactions.
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e Store in a dry, cool, and well-ventilated place.[1][2][3][4]
o Keep the container tightly closed.[1][3][4]
o Store in a designated corrosives area.[1]

e The compound is air-sensitive and hygroscopic; consider storing under an inert atmosphere.

[1]14]

e Incompatible Materials: Keep away from acids and strong oxidizing agents.[1]

Emergency Procedures: A Rapid and Informed
Response

In the event of an emergency, a swift and correct response can significantly mitigate harm.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
Inhalation respiration (do not use mouth-to-mouth if the
substance was ingested or inhaled). Seek
immediate medical attention.[1][2][3][4][5]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.[1][2][4][5]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, including under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Continue rinsing. Seek immediate
medical attention.[1][2][3][4][5]

Do NOT induce vomiting.[1][2][3][4][5] Rinse the

mouth with water.[1][2][3][4][5] Never give
Ingestion anything by mouth to an unconscious person.[1]

[4][5] Seek immediate medical attention.[1][2][3]

[4]115]

Accidental Release Measures:

In the event of a spill, follow these steps:

Evacuate: Evacuate all non-essential personnel from the area.[1][4][5]

Ventilate: Ensure adequate ventilation of the spill area.[1][3][4][5]

Contain: Prevent the spill from spreading and entering drains.[4][5]

Absorb: Use an inert absorbent material (such as dry sand or earth) to soak up the spill.[1][4]

[5]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.echemi.com/sds/3-aminopropanol-pid_Seven4649.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-3amino1propanol-CASNO-156-87-01072-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/221_2027724207_3-amino-1-propanol-casno-156-87-6-msds.pdf
https://www.chemicalbook.com/msds/3-aminopropanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[LIE31[41[5]

+ Decontaminate: Clean the spill area thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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